3,3-Dimethyl-2,4-dioxa-9lambda~6~-thiaspiro[5.5]undecane-1,5,9,9-tetraone

• IUPAC Name: 3,3-dimethyl-9,9-dioxo-2,4-dioxa-9λ6-thiaspiro[5.5]undecane-1,5-dione
• InChI: InChI=1S/C10H14O6S/c1-9(2)15-7(11)10(8(12)16-9)3-5-17(13,14)6-4-10/h3-6H2,1-2H3
• InChI Key: NHXXFEVVLIQWOT-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(=O)C2(CCS(=O)(=O)CC2)C(=O)O1)C
• Molecular Formula: C10H14O6S
• DSSTOX Substance ID: DTXSID40363444
• Molecular Weight: 262.28 g/mol
• CAS RN: 64096-86-2

Description

3,3-Dimethyl-2,4-dioxa-9lambda~6~-thiaspiro[5.5]undecane-1,5,9,9-tetraone (DMDTU) is a novel organosulfur compound with a wide range of potential applications in the field of scientific research. DMDTU is a member of the thiaspiroxane family, which is a type of heterocyclic compound containing a sulfur atom in the ring structure. DMDTU is a highly reactive and versatile compound that can be used to synthesize a variety of other compounds. It is also a powerful antioxidant, making it a promising candidate for use in various biomedical applications.

Scientific Research Applications

Synthesis and Structural Analysis

The compound has been utilized in the synthesis and structural analysis of various spiro-heterocyclic compounds. For instance, it's involved in the catalyst-free synthesis of nitrogen-containing spiro heterocycles through double Michael addition reactions, highlighting its significance in the development of heterocyclic compounds with potential pharmacological applications (Aggarwal, Vij, & Khurana, 2014). Additionally, crystallographic studies have been performed on derivatives of this compound to understand their molecular and electronic structures, which is crucial for their potential application in various fields including material science and drug development (Islam et al., 2015).

Photophysical Studies

The compound and its derivatives have been subjects of photophysical studies. They have been synthesized for solvatochromic analysis and TDDFT (time-dependent density functional theory) calculations to understand their photophysical behavior and solvent effects. This kind of research provides insights into the properties of the compound that are essential for its application in fields like photonics and materials science (Aggarwal & Khurana, 2015).

Non-linear Optical Properties and DFT Studies

The compound has been used in the synthesis of novel materials with potential applications in non-linear optics. For example, metallophthalocyanines with non-linear optical properties have been synthesized starting from a derivative of this compound. These materials are essential for developing new technologies in optical communications and computing (Alizadeh et al., 2020).

Thermodynamic and Quantum Chemical Studies

Studies have also been conducted to understand the thermodynamic properties and quantum chemical aspects of the compound's derivatives. Such studies provide insights into the stability and reactivity of the compound, which are crucial parameters for its application in various scientific fields (Zeng, Wang, & Zhang, 2021).